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Compound of Interest

Compound Name: Pirlimycin

Cat. No.: B1237343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pirlimycin is a lincosamide antibiotic used in veterinary medicine, primarily for the treatment of

mastitis in cattle.[1] It is effective against Gram-positive bacteria, including Staphylococcus

aureus and Streptococcus species, which are common mastitis pathogens.[1][2][3] Pirlimycin
functions by binding to the 50S ribosomal subunit of susceptible bacteria, which inhibits protein

synthesis.[1][4] This document provides a detailed protocol for determining the minimum

inhibitory concentration (MIC) of pirlimycin against bacterial isolates using the broth

microdilution method, in accordance with Clinical and Laboratory Standards Institute (CLSI)

guidelines.

Mechanism of Action Signaling Pathway
The following diagram illustrates the mechanism of action of pirlimycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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